
Introduction: Navigating the Data Gap for a
Novel Benzisothiazole Derivative

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-(Benzo[d]isothiazol-5-

yl)ethanone

Cat. No.: B13013653

Get Quote

1-(Benzo[d]isothiazol-5-yl)ethanone is a heterocyclic ketone with potential applications in

medicinal chemistry and materials science. As with any novel chemical entity, a thorough

understanding of its safety and toxicological profile is paramount for ensuring the well-being of

researchers and for accurate interpretation of experimental results. However, a comprehensive

Safety Data Sheet (SDS) and dedicated toxicological studies for this specific compound are not

readily available in the public domain.

This technical guide addresses this critical information gap by providing a robust hazard and

toxicity assessment of 1-(Benzo[d]isothiazol-5-yl)ethanone through the established scientific

principle of chemical analogy. By examining the known properties and hazards of structurally

related compounds, we can infer a presumptive safety profile for the target molecule. This

document is intended to serve as a foundational resource for laboratory personnel, offering

guidance on safe handling practices and highlighting the need for future empirical toxicological

evaluation.

The core of this guide is built upon the known hazards of the isothiazole and benzisothiazole

classes of compounds, which are recognized for their biocidal activity and, in some cases, their

potential to cause skin sensitization.[1][2]
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Chemical and Physical Properties: An Analog-
Informed Profile
While experimental data for 1-(Benzo[d]isothiazol-5-yl)ethanone is scarce, we can estimate

its key physicochemical properties based on its structure and data from its isomers and related

molecules.[3][4]

Property
Predicted
Value/Information

Basis for Prediction

Molecular Formula C₉H₇NOS

Molecular Weight 177.22 g/mol [3]

Appearance
Likely a solid at room

temperature

Based on related

benzothiazole ethanone

compounds.

Solubility

Expected to have low aqueous

solubility and be soluble in

organic solvents.

General characteristic of

similar aromatic heterocyclic

compounds.

XLogP3 ~1.7 - 2.3
Computed for isomeric

structures.[3][4]

Inferred Hazard Identification and GHS
Classification
The hazard profile of 1-(Benzo[d]isothiazol-5-yl)ethanone is inferred from the known

classifications of isothiazolinones and benzothiazole derivatives. The primary concerns are

acute toxicity, skin and eye irritation, and the potential for allergic skin reactions.[1][5][6]

Anticipated GHS Hazard Classifications:
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Hazard Class
Inferred GHS
Category

Hazard Statement Basis of Analogy

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Based on data for 1,2-

Benzisothiazolin-3-

one and an isomeric

compound.[5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Isomeric compounds

show skin irritation

potential.[7]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation

A common hazard for

this class of

compounds.[7]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction

Isothiazolinones are

known skin

sensitizers.[1][8]

Acute Toxicity,

Inhalation
Category 4 (potential)

H332: Harmful if

inhaled

Data on an isomer

suggests this

possibility.

Specific target organ

toxicity — single

exposure

Category 3 (potential)
H335: May cause

respiratory irritation

Inferred from data on

an isomeric

compound.[7][9]

Hazardous to the

Aquatic Environment,

Acute

Category 1 (potential)
H400: Very toxic to

aquatic life

A characteristic of

many isothiazolinone

biocides.[5][8]

Hazardous to the

Aquatic Environment,

Chronic

Category 1 (potential)

H410: Very toxic to

aquatic life with long

lasting effects

A characteristic of

many isothiazolinone

biocides.[8]

Presumptive GHS Pictograms:

Signal Word:Warning[7]
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Experimental Workflow for Safe Handling and Use
Given the inferred hazards, a cautious and well-documented approach to handling 1-
(Benzo[d]isothiazol-5-yl)ethanone is essential. The following workflow is recommended to

minimize exposure and ensure laboratory safety.
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Preparation and Risk Assessment

Handling and Experimentation

Post-Experiment and Disposal

Consult this guide and
any available supplier information.

Conduct a formal risk assessment
for the planned experiment.

Prepare and verify the functionality
of all necessary Personal

Protective Equipment (PPE).

Work in a certified chemical
fume hood to avoid inhalation.

Wear appropriate PPE:
- Nitrile gloves

- Chemical safety goggles
- Lab coat

Avoid generation of dust.
Use appropriate weighing techniques.

Handle with care to prevent
spills and skin/eye contact.

Decontaminate surfaces
with an appropriate solvent.

Dispose of waste in a
clearly labeled hazardous

waste container.

Wash hands thoroughly
after handling.

Click to download full resolution via product page

Caption: Recommended safe handling workflow for 1-(Benzo[d]isothiazol-5-yl)ethanone.
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Detailed Protocols and Procedures
Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles that can be tightly sealed are mandatory.[8][10]

Hand Protection: Nitrile rubber gloves are recommended. Gloves should be inspected prior

to use and replaced immediately if contaminated or damaged.[8]

Skin and Body Protection: A laboratory coat should be worn at all times. Ensure that it is

buttoned to provide maximum coverage.

Respiratory Protection: If there is a risk of generating dust or aerosols, or if working outside

of a fume hood, a suitable respirator should be worn.[10]

Storage and Incompatibility
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[5][10] Keep away from incompatible materials.

Incompatible Materials: Avoid strong oxidizing agents.

First-Aid Measures
Inhalation: Move the affected person to fresh air. If respiratory irritation or other symptoms

persist, seek medical attention.[8][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[8] Remove

contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8][10] If the person is

conscious, give them a small amount of water to drink. Seek immediate medical attention.[5]

Inferred Toxicological Profile
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The toxicity of 1-(Benzo[d]isothiazol-5-yl)ethanone has not been empirically determined.

However, based on its chemical structure, particularly the benzisothiazole core, we can

anticipate several toxicological endpoints of concern.

Skin Sensitization: The Isothiazolinone Legacy
The isothiazolinone class of compounds, which includes benzisothiazolinone, is well-known for

its potential to act as a skin sensitizer, leading to allergic contact dermatitis upon repeated

exposure.[1][2] The mechanism is believed to involve the reaction of the electrophilic sulfur

atom in the isothiazole ring with nucleophilic residues in skin proteins, forming haptens that can

elicit an immune response. Given that 1-(Benzo[d]isothiazol-5-yl)ethanone shares this core

structure, it is prudent to assume it may also have skin-sensitizing properties.

Acute Toxicity
Based on analogs, the primary route of concern for acute toxicity is ingestion, with a potential

classification as "harmful if swallowed". Inhalation of dust may also be harmful and cause

respiratory irritation.[9]

Carcinogenicity and Mutagenicity
There is no data to suggest that 1-(Benzo[d]isothiazol-5-yl)ethanone is carcinogenic or

mutagenic. However, in the absence of specific data, this cannot be ruled out. Studies on

related compounds have not identified them as carcinogens.

Proposed Experimental Protocols for Toxicological
Evaluation
To definitively establish the safety profile of 1-(Benzo[d]isothiazol-5-yl)ethanone, a battery of

toxicological tests is required. The following are suggested starting points for in-vitro and in-vivo

evaluation.

In-Vitro Skin Sensitization Assay (e.g., Direct Peptide
Reactivity Assay - DPRA)

Objective: To assess the potential of the compound to react with skin proteins, a key event in

the induction of skin sensitization.
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Methodology:

1. Prepare solutions of 1-(Benzo[d]isothiazol-5-yl)ethanone in a suitable solvent (e.g.,

acetonitrile).

2. Incubate the test compound with synthetic peptides containing cysteine and lysine

residues.

3. After incubation, quantify the depletion of the peptides using high-performance liquid

chromatography (HPLC).

4. Calculate the percentage of peptide depletion and classify the sensitization potential

based on established prediction models.

Acute Oral Toxicity Study (as per OECD Guideline 423)
Objective: To determine the acute oral toxicity and estimate the LD50 of the compound.[11]

Methodology:

1. Use a stepwise procedure with a small number of animals (e.g., rodents) per step.

2. Administer a starting dose of the compound by oral gavage.

3. Observe the animals for signs of toxicity and mortality over a defined period (typically 14

days).

4. Depending on the outcome, either increase or decrease the dose in subsequent steps.

5. The results are used to classify the compound according to its acute oral toxicity.
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In-Vitro Screening

In-Vivo Confirmation

DPRA for Skin
Sensitization Potential

Acute Oral Toxicity
(OECD 423)

In-Vitro Cytotoxicity Assays
(e.g., against HaCaT cells)

Skin Irritation/Corrosion
(OECD 404)

Eye Irritation/Corrosion
(OECD 405)

Click to download full resolution via product page

Caption: A tiered approach for the toxicological evaluation of 1-(Benzo[d]isothiazol-5-
yl)ethanone.

Conclusion: A Call for Caution and Further
Research
This technical guide provides a comprehensive, albeit inferred, safety and toxicity profile for 1-
(Benzo[d]isothiazol-5-yl)ethanone based on the principle of chemical analogy. The available

data on structurally related compounds strongly suggest that this novel molecule should be

handled with care, with particular attention to preventing skin and eye contact, and inhalation.

The potential for skin sensitization is a key concern that warrants strict adherence to the

recommended handling protocols.

For the scientific community, this guide underscores the necessity of conducting empirical

toxicological studies on novel chemical entities before their widespread use. The proposed

experimental protocols offer a roadmap for generating the data required to establish a definitive

Safety Data Sheet for 1-(Benzo[d]isothiazol-5-yl)ethanone. Until such data is available, the

precautionary principle should guide all work with this compound.
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